N-octylacetamide
Overview
Description
N-Octylacetamide (N-OA) is an organic compound that is widely used in the chemical industry and scientific research. It is a colorless, odorless liquid that is soluble in water and organic solvents. N-OA is a versatile compound that has many applications in laboratory experiments and scientific research.
Scientific Research Applications
Metal Ion Extraction : N,N-Di-n-octylacetamide (DOAA) has been found effective in extracting metal ions from aqueous hydrochloric acid solutions. This includes the extraction of uranium(VI) from hydrochloric and nitric acid solutions, with studies on the effects of different diluents and concentrations of DOAA to understand the extraction mechanisms (Pohlandt & Fritz, 1979).
- of various drugs and their metabolic processes. For instance, arylacetamide deacetylase and carboxylesterase 2 have been identified as important enzymes in the hydrolysis of flutamide, an antiandrogen drug, where the roles of these enzymes in drug metabolism have been investigated (Kobayashi et al., 2012).
Analytical Chemistry : In the field of analytical chemistry, methods have been developed using N-octylacetamide for the spectrophotometric determination of elements like uranium(VI). These methods are based on the extraction of metal ions and are used for analytical purposes in environmental and other samples (Ghosh, Patel, & Mishra, 1991).
Synthesis of Labeled Compounds : this compound has been used in the synthesis of labeled compounds for research purposes. For example, 13N-labelled amines have been synthesized through the reduction of 13N-labelled amides like 13N-octamide, which can be used in various biological and medical studies (Tominaga et al., 1986).
properties
IUPAC Name |
N-octylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO/c1-3-4-5-6-7-8-9-11-10(2)12/h3-9H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLJKLMQZANYKBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCNC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20322837 |
Source
|
| Record name | N-Octylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20322837 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
7462-62-6 |
Source
|
| Record name | NSC402139 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=402139 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-Octylacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20322837 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
